Tert-butyl N-(3-amino-1-adamantyl)carbamate
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Overview
Description
Tert-butyl N-(3-amino-1-adamantyl)carbamate is a chemical compound with the CAS Number: 372963-43-4 . It is a powder with a molecular weight of 266.38 .
Synthesis Analysis
The synthesis of tert-butyl N-(3-amino-1-adamantyl)carbamate or similar compounds often involves the use of Boc-protection . This process is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O . Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used .Chemical Reactions Analysis
The Boc group in tert-butyl N-(3-amino-1-adamantyl)carbamate is stable towards most nucleophiles and bases . Therefore, an orthogonal protection strategy using a base-labile protection group such as Fmoc is possible . Tert-butyl carbamates are cleaved under anhydrous acidic conditions with the production of tert-butyl cations .Physical And Chemical Properties Analysis
Tert-butyl N-(3-amino-1-adamantyl)carbamate is a powder stored at a temperature of 4°C . It has a molecular weight of 266.38 .Scientific Research Applications
- Ceftolozane , a new intravenous fifth-generation cephalosporin antibiotic, is derived from the structural modification of FK518. Compound 1 serves as a crucial intermediate in the synthesis of ceftolozane . Ceftolozane exhibits broad antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.
- Compound 1 finds utility in the palladium-catalyzed synthesis of N-Boc-protected anilines . These anilines serve as versatile building blocks in organic synthesis and medicinal chemistry.
- Researchers have employed compound 1 in the synthesis of tetrasubstituted pyrroles functionalized with ester or ketone groups at the C-3 position . Pyrroles are essential heterocyclic motifs in drug discovery and materials science.
- tert-Butanesulfinamide (an enantiopure derivative of compound 1) has emerged as a gold standard for asymmetric N-heterocycle synthesis via sulfinimines . This methodology enables the construction of chiral heterocyclic scaffolds.
- Mechanistic investigations revealed that metal t-butoxides, including compound 1, exhibit unusual nucleophilic behavior in transesterification reactions . This knowledge can guide applications in biodiesel production, peptide chemistry, and pharmaceutical synthesis.
- Compound 1’s synthesis route addresses the instability of 5-aminopyrazoles. Ethanol is used to trap isocyanate intermediates in situ, leading to more stable pyrazole derivatives .
Antibiotic Synthesis
N-Boc-Protected Anilines
Functionalized Pyrroles
Asymmetric N-Heterocycle Synthesis
Transesterification Reactions
Stable Pyrazole Derivatives
Mechanism of Action
Mode of Action
The compound contains a tert-butyl carbamate group, which is often used in the protection of amino functions in synthetic chemistry . This suggests that it may interact with its targets through the formation and cleavage of carbamate bonds .
Biochemical Pathways
Given its structure, it may be involved in pathways related to amino acid metabolism or protein synthesis .
Result of Action
Given its potential role in amino acid metabolism or protein synthesis, it may influence cellular processes such as cell growth and differentiation .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Tert-butyl N-(3-amino-1-adamantyl)carbamate. Factors such as pH, temperature, and the presence of other molecules could affect the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
tert-butyl N-(3-amino-1-adamantyl)carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2O2/c1-13(2,3)19-12(18)17-15-7-10-4-11(8-15)6-14(16,5-10)9-15/h10-11H,4-9,16H2,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORXKBGARESRNIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC12CC3CC(C1)CC(C3)(C2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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